Cas no 1352723-57-9 (6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol)

• Product Name: 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol
• CAS No: 1352723-57-9
• MF: C₁₆H₁₂BrClN₂O
• MW: 363.636281967163
• CID: 1028565
• PubChem ID: 71711034
• Update Time: 2025-08-05

6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol
• 6-bromo-7-chloro-3-(3,5-dimethylphenyl)-1H-cinnolin-4-one
• A927705
• 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4(1H)-one
• A906126
• 4(1H)-Cinnolinone, 6-bromo-7-chloro-3-(3,5-dimethylphenyl)-
• DTXSID301189874
• 6-bromo-7-chloro-3-(3,5-dimethylphenyl)-1,4-dihydrocinnolin-4-one
• 1352723-57-9
• 1352723-66-0

• MDL： MFCD20921523
• Inchi： 1S/C16H12BrClN2O/c1-8-3-9(2)5-10(4-8)15-16(21)11-6-12(17)13(18)7-14(11)19-20-15/h3-7H,1-2H3,(H,19,21)
• InChI Key： QTTGPXOLSRVIOU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C(C1C=C(C)C=C(C)C=1)=NN2)=O)Cl

Computed Properties

• Exact Mass: 361.98215g/mol
• Monoisotopic Mass: 361.98215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.5Ų

6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol

Introduction to 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol (CAS No. 1352723-57-9)

6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol (CAS No. 1352723-57-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cinnolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol is characterized by a cinnoline core substituted with a bromine atom at the 6-position, a chlorine atom at the 7-position, and a 3,5-dimethylphenyl group at the 3-position. The presence of these substituents imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol has also shown promise in cancer research. A study in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The anticancer activity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol has been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile.

In terms of chemical synthesis, 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol can be prepared through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The synthetic route is well-documented in the literature and can be optimized for large-scale production to meet the demands of clinical trials and commercialization.

The potential applications of 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing novel functional materials with specific optical and electronic properties. For instance, its unique electronic structure makes it suitable for applications in organic electronics and photovoltaic devices.

In conclusion, 6-Bromo-7-chloro-3-(3,5-dimethylphenyl)cinnolin-4-ol (CAS No. 1352723-57-9) is a multifaceted compound with significant potential in various fields of research and development. Its anti-inflammatory and anticancer properties make it an attractive candidate for pharmaceutical applications, while its unique chemical structure opens up opportunities for innovative uses in materials science. Ongoing research continues to uncover new aspects of this compound's behavior and utility, further solidifying its importance in the scientific community.